Cas no 99208-50-1 (10-(2,5-Dihydroxyphenyl)-10H-9-oxa-10-phospha-phenantbrene-10-oxide)

• Product Name: 10-(2,5-Dihydroxyphenyl)-10H-9-oxa-10-phospha-phenantbrene-10-oxide
• CAS No: 99208-50-1
• MF: C₁₈H₁₃O₄P
• MW: 324.267185926437
• MDL: MFCD10566780
• CID: 62044
• PubChem ID: 13750322
• Update Time: 2025-11-02

10-(2,5-Dihydroxyphenyl)-10H-9-oxa-10-phospha-phenantbrene-10-oxide Chemical and Physical Properties

Names and Identifiers

• 6-(2,5-Dihydroxyphenyl)-6H-dibenzo[c,e][1,2]oxaphosphinine 6-oxide
• HCA-HQ
• 10-(2,5-DIHYDROXYLPHENYL)-10-HYDRO-9-OXA-10-PHOSPHAPHENANTHRENE-10-OXIDE（ODOPB）
• 10-(2,5-Dihydroxyphenyl)-10H-9-Oxa-10-Phospha-Phenantbrene-10-Oxide
• 2-(6-oxobenzo[c][2,1]benzoxaphosphinin-6-yl)benzene-1,4-diol
• 6-(2,5-Dihydroxyphenyl)-6H-dibenzo-[c,e][1,2]oxaphosphinine 6-oxide
• DOPO-HQ
• 10-(2,5-Dihydroxyphenyl)-10H-9-Oxa-10-Phosphaphenanthrene-10-Oxide(DOPO-HQ)
• 1,4-Benzenediol, 2-(6-oxido-6H-dibenz[c,e][1,2]oxaphosphorin-6-yl)-
• MFCD10566780
• 99208-50-1
• 10-(2,5-dihydroxyphenyl)-9,10-dihydro-9-xa-10-phosphaphenanthrene-10-oxide
• 6-(2,5-Dihydroxyphenyl)-6H-dibenzo[c,e][1,2]oxaphosphinine6-oxide
• AKOS015901213
• AS-11650
• NS00112499
• Q-200095
• 2-(10-Oxo-10H-9-oxa-10l5-phospha-phenanthren-10-yl)- benzene-1,4-diol
• A858486
• 10-(2,5-dihydroxyphenyl)-10h-9-oxa-10-phosphaphenantbrene-10-oxide
• DTXSID20548353
• 10-(2,5-dihydroxyphenyl)-10h-9-oxa-10-phosphaphenanthrene-10-oxide
• AMY8649
• 2-(6-Oxido-6H-dibenzo[c,e][1,2]oxaphosphorin-6-yl)-1,4-benzenediol
• 9,10-Dihydro-10-(2,5-dihydroxyphenyl)-9-oxa-10-phosphaphenanthrene-10-oxide
• 2-(10-Oxo-10h-9-oxa-10l5-phospha-phenanthren-10-yl)-benzene-1,4-diol
• 10-(2',5'-dihydroxyphenyl)-9,10-dihydro-9-oxa-10-phosphaphenanthrene-10-oxide
• 2-(6-Oxido-6H-dibenzo[c,e][1,2]oxaphosphinin-6-yl)-1,4-benzenediol, AldrichCPR
• SCHEMBL30772
• HCA-HQ;10-(2,5-Dihydroxyphenyl)-10H-9-oxa-10-phospha-phenantbrene-10-oxide
• 9-(2,5-DIHYDROXYPHENYL)-8-OXA-9??-PHOSPHATRICYCLO[8.4.0.0(2),?]TETRADECA-1(10),2,4,6,11,13-HEXAEN-9-ONE
• KMRIWYPVRWEWRG-UHFFFAOYSA-N
• 10-(2,5-Dihydroxyphenyl)-10H-9-oxa-10-phospha-phenantbrene-10-oxide

• MDL： MFCD10566780
• Inchi： 1S/C18H13O4P/c19-12-9-10-15(20)18(11-12)23(21)17-8-4-2-6-14(17)13-5-1-3-7-16(13)22-23/h1-11,19-20H
• InChI Key： KMRIWYPVRWEWRG-UHFFFAOYSA-N
• SMILES： P1(C2C=C(C=CC=2O)O)(C2C=CC=CC=2C2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 324.05500
• Monoisotopic Mass: 324.05514589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.498
• Melting Point: 245-255 ºC
• Boiling Point: 592.882°C at 760 mmHg
• Flash Point: 312.364 °C
• Refractive Index: 1.722
• PSA: 76.57000
• LogP: 3.38610
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

10-(2,5-Dihydroxyphenyl)-10H-9-oxa-10-phospha-phenantbrene-10-oxide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Hydroquinones

Additional information on 10-(2,5-Dihydroxyphenyl)-10H-9-oxa-10-phospha-phenantbrene-10-oxide

10-(2,5-Dihydroxyphenyl)-10H-9-oxa-10-phospha-phenanthrene-10-oxide (CAS No. 99208-50-1): A Comprehensive Overview

The compound 10-(2,5-Dihydroxyphenyl)-10H-9-oxa-10-phospha-phenanthrene-10-oxide (CAS No. 99208-50-1) is a highly specialized organic molecule with significant applications in advanced materials and chemical research. Its unique structure, combining a phenanthrene backbone with a phosphorus heteroatom and dihydroxyphenyl substituents, makes it a subject of interest in fields such as photochemistry, coordination chemistry, and polymer science. This article delves into its properties, synthesis, and potential uses, while addressing common queries and trends in the scientific community.

One of the most notable features of 10-(2,5-Dihydroxyphenyl)-10H-9-oxa-10-phospha-phenanthrene-10-oxide is its role as a ligand in metal complexes. Researchers are increasingly exploring its ability to form stable coordination compounds with transition metals, which are pivotal in catalysis and material science. The phosphorus center, in particular, offers intriguing reactivity, enabling the development of novel phosphorescent materials for OLEDs and other optoelectronic devices. This aligns with the growing demand for sustainable energy solutions and green chemistry practices.

In addition to its coordination chemistry applications, CAS No. 99208-50-1 has garnered attention for its potential in polymer stabilization. The dihydroxyphenyl groups contribute to its antioxidant properties, making it a candidate for enhancing the durability of polymers exposed to UV radiation or oxidative stress. This is particularly relevant in industries seeking long-lasting materials for automotive, aerospace, and packaging applications. Recent studies have also investigated its use in bio-based polymers, reflecting the shift toward eco-friendly alternatives.

The synthesis of 10-(2,5-Dihydroxyphenyl)-10H-9-oxa-10-phospha-phenanthrene-10-oxide involves multi-step organic reactions, often starting from phenanthrene derivatives and incorporating phosphorylation steps. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact its performance in downstream applications. Advances in microwave-assisted synthesis and flow chemistry have streamlined its production, addressing challenges related to scalability and cost-effectiveness.

From an analytical perspective, characterizing this compound requires sophisticated techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry. These methods confirm its molecular structure and purity, which are critical for reproducibility in research. The compound’s solubility in common organic solvents like THF and dichloromethane further facilitates its handling in laboratory settings.

Looking ahead, the scientific community is keen to explore the biological activity of 99208-50-1, particularly its potential as a chelating agent in medicinal chemistry. While current research is primarily focused on its material science applications, its structural motifs suggest possible interactions with biological targets. This opens avenues for interdisciplinary collaboration, bridging gaps between organic chemistry, materials science, and pharmacology.

In conclusion, 10-(2,5-Dihydroxyphenyl)-10H-9-oxa-10-phospha-phenanthrene-10-oxide (CAS No. 99208-50-1) represents a versatile compound with broad applicability. Its unique properties and adaptability to modern synthetic techniques position it as a valuable asset in both academic and industrial research. As the demand for high-performance materials and sustainable technologies grows, this compound is poised to play a pivotal role in shaping future innovations.